Cas no 88268-03-5 (Quinazoline, 5,6,7,8-tetrahydro-2-[4-(phenylmethyl)-1-piperazinyl]-)

Quinazoline, 5,6,7,8-tetrahydro-2-[4-(phenylmethyl)-1-piperazinyl]- structure
88268-03-5 structure
Product Name:Quinazoline, 5,6,7,8-tetrahydro-2-[4-(phenylmethyl)-1-piperazinyl]-
CAS No:88268-03-5
MF:C19H24N4
MW:308.420663833618
CID:639269
PubChem ID:13111257
Update Time:2025-04-19

Quinazoline, 5,6,7,8-tetrahydro-2-[4-(phenylmethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 5,6,7,8-tetrahydro-2-[4-(phenylmethyl)-1-piperazinyl]-
    • 2-(4-benzylpiperazin-1-yl)-5,6,7,8-tetrahydroquinazoline
    • DTXSID10518545
    • 88268-03-5
    • Inchi: 1S/C19H24N4/c1-2-6-16(7-3-1)15-22-10-12-23(13-11-22)19-20-14-17-8-4-5-9-18(17)21-19/h1-3,6-7,14H,4-5,8-13,15H2
    • InChI Key: VSRUHHDTPDRVTD-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCN(C2N=CC3=C(CCCC3)N=2)CC1

Computed Properties

  • Exact Mass: 308.20009678g/mol
  • Monoisotopic Mass: 308.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.3Ų
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